6-(3-Chlorophenyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-3-yl methyl sulfide

• Molecular Formula: C20H17ClN4O2S
• Molecular Weight: 412.9 g/mol
• IUPAC Name: 1-[6-(3-chlorophenyl)-3-methylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]propan-1-one
• InChI: InChI=1S/C20H17ClN4O2S/c1-3-16(26)25-15-10-5-4-9-14(15)17-18(22-20(28-2)24-23-17)27-19(25)12-7-6-8-13(21)11-12/h4-11,19H,3H2,1-2H3
• InChI Key: PGNXPSCQXNRXQI-UHFFFAOYSA-N
• SMILES: CCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SC)C4=CC(=CC=C4)Cl

Description

6-(3-Chlorophenyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-3-yl methyl sulfide is a chemical compound that has gained significant attention in scientific research applications. The compound has been synthesized using various methods and has been found to have several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 6-(3-Chlorophenyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-3-yl methyl sulfide is not fully understood. However, it has been found to inhibit the activity of certain enzymes and proteins involved in inflammation and tumor growth. The compound has also been found to induce apoptosis in cancer cells.
Biochemical and Physiological Effects
6-(3-Chlorophenyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-3-yl methyl sulfide has several biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines and chemokines. The compound has also been found to inhibit the activity of certain enzymes involved in tumor growth. Additionally, it has been found to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-(3-Chlorophenyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-3-yl methyl sulfide in lab experiments is its ability to inhibit the activity of certain enzymes and proteins involved in inflammation and tumor growth. Additionally, the compound has been found to have low toxicity. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 6-(3-Chlorophenyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-3-yl methyl sulfide. One direction is the study of its potential in treating viral infections such as COVID-19. Another direction is the study of its potential in treating other inflammatory diseases such as multiple sclerosis. Additionally, the compound could be modified to improve its solubility in water, which would make it easier to use in experiments.
Conclusion
In conclusion, 6-(3-Chlorophenyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-3-yl methyl sulfide is a chemical compound that has gained significant attention in scientific research applications. The compound has been synthesized using various methods and has been found to have several biochemical and physiological effects. It has potential in treating various diseases and has several advantages for lab experiments. There are several future directions for the study of this compound, which could lead to new treatments for diseases and improved understanding of its mechanism of action.

Synthesis Methods

The synthesis of 6-(3-Chlorophenyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-3-yl methyl sulfide has been achieved using various methods. One of the most common methods is the reaction of 3-chlorobenzoyl chloride with 2-amino-4,5,6,7-tetrahydro-1-benzoxepin-3-one in the presence of a base, followed by treatment with methylthiolate. Other methods include the reaction of 3-chlorobenzoyl chloride with 2-amino-4,5,6,7-tetrahydro-1-benzoxepin-3-one in the presence of triethylamine, followed by treatment with methylthiolate.

Scientific Research Applications

6-(3-Chlorophenyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-3-yl methyl sulfide has been extensively studied for its potential in treating various diseases. It has been found to have anti-inflammatory, antitumor, and antiviral activities. The compound has been studied for its potential in treating cancer, HIV, and other viral infections. It has also been studied for its potential in treating inflammatory diseases such as rheumatoid arthritis.